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Compound of Interest

Compound Name: (1R,2S)-2-Methylcyclohexanamine

Cat. No.: B1595976 Get Quote

CAS Number: 79389-37-0

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1R,2S)-2-Methylcyclohexanamine is a chiral amine that serves as a crucial building block in

modern organic and medicinal chemistry.[1] Its rigid cyclohexane framework and defined

stereochemistry make it an invaluable component for the synthesis of complex,

enantiomerically pure molecules.[1] Chiral amines are foundational to the development of a

significant portion of commercially available pharmaceuticals, where specific three-dimensional

arrangements are critical for therapeutic efficacy and selectivity.[1] This technical guide

provides a comprehensive overview of the properties, synthesis, and applications of (1R,2S)-2-
Methylcyclohexanamine, with a focus on its role in asymmetric synthesis and drug discovery.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical properties of (1R,2S)-2-Methylcyclohexanamine is

provided in the table below. It is important to note that some of the data are predicted values

from computational models.
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Property Value Source

CAS Number 79389-37-0 [2][3][4][5][6]

Molecular Formula C₇H₁₅N [2][3][4]

Molecular Weight 113.20 g/mol [1][2][3]

IUPAC Name
(1R,2S)-2-methylcyclohexan-1-

amine
[3][5]

Synonyms

(1R,2S)-2-Methyl-

cyclohexylamine, cis-(+)-2-

Methylcyclohexylamine

[3][4]

Appearance Colorless Liquid [7]

Boiling Point (Predicted) 148.8 ± 8.0 °C [4]

Density (Predicted) 0.844 ± 0.06 g/cm³ [4]

pKa (Predicted) 10.72 ± 0.70 [4]

Storage Temperature 2-8°C [4][6]

InChI Key
FEUISMYEFPANSS-

NKWVEPMBSA-N
[1][3]

Role in Asymmetric Synthesis
The primary application of (1R,2S)-2-Methylcyclohexanamine is as a chiral precursor for the

synthesis of more complex chiral molecules.[1] Its well-defined stereochemistry is leveraged to

induce asymmetry in chemical reactions, leading to the preferential formation of one

enantiomer of the desired product.[1]

Precursor for Chiral Ligands
(1R,2S)-2-Methylcyclohexanamine is a valuable starting material for the synthesis of chiral

ligands used in asymmetric catalysis.[1] These ligands coordinate to a metal center, creating a

chiral environment that directs the stereochemical outcome of a catalytic reaction.[1] A notable

example is the synthesis of bis(oxazoline) (BOX) ligands, where the chirality of the amine is

transferred to the ligand structure.[1]
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Organocatalysis
Derivatives of (1R,2S)-2-Methylcyclohexanamine have also found utility as organocatalysts.

[1] By incorporating functional groups such as ureas, thioureas, or squaramides, these

derivatives can activate substrates through non-covalent interactions like hydrogen bonding,

facilitating asymmetric transformations without the need for a metal catalyst.[1]

Experimental Protocols
Detailed experimental procedures for the synthesis and application of (1R,2S)-2-
Methylcyclohexanamine are not widely available in the public domain. The following protocols

are generalized procedures based on established chemical transformations for analogous

compounds.

Synthesis of (1R,2S)-2-Methylcyclohexanamine via
Reductive Amination of (S)-2-Methylcyclohexanone
This protocol describes a plausible synthetic route starting from the corresponding chiral

ketone.

Materials:

(S)-2-Methylcyclohexanone

Ammonia or a suitable ammonia source (e.g., ammonium acetate)

Reducing agent (e.g., sodium cyanoborohydride or catalytic hydrogenation with H₂/Pd/C)

Anhydrous methanol

Hydrochloric acid (for salt formation and purification)

Sodium hydroxide (for neutralization)

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or sodium sulfate
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Procedure:

In a round-bottom flask, dissolve (S)-2-Methylcyclohexanone and an excess of the ammonia

source in anhydrous methanol.

If using a chemical reducing agent like sodium cyanoborohydride, add it portion-wise to the

stirred solution at room temperature. Monitor the reaction by TLC or GC-MS.

Alternatively, for catalytic hydrogenation, charge a high-pressure reaction vessel with the

ketone, ammonia source, methanol, and a catalytic amount of 10% Palladium on carbon.

Pressurize the vessel with hydrogen gas (e.g., 50 psi) and stir vigorously at room

temperature for 24-48 hours.

Upon completion of the reaction, carefully quench any remaining reducing agent. If using a

catalyst, filter the reaction mixture through a pad of celite.

Remove the solvent under reduced pressure.

Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the

crude amine.

Purification can be achieved by distillation under reduced pressure or by conversion to the

hydrochloride salt, recrystallization, and subsequent liberation of the free amine.

Purity and Enantiomeric Excess Determination
Chromatographic techniques are essential for assessing the purity and enantiomeric excess of

(1R,2S)-2-Methylcyclohexanamine.[1]

Method: Chiral High-Performance Liquid Chromatography (HPLC)[1]

Column: A chiral stationary phase (CSP) column, such as one based on polysaccharide

derivatives (e.g., cellulose or amylose).
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Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g.,

isopropanol), with a small amount of an amine additive (e.g., diethylamine) to improve peak

shape. The exact ratio should be optimized for baseline separation of the enantiomers.

Detection: UV detection at a suitable wavelength.

Sample Preparation: The amine is typically derivatized with a UV-active reagent (e.g., a

benzoyl or dansyl chloride) to facilitate detection and improve resolution.

Visualizations
General Workflow for Chiral Building Block Application
The following diagram illustrates the typical workflow for utilizing a chiral building block like

(1R,2S)-2-Methylcyclohexanamine in the synthesis of a value-added chiral product.
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Synthesis of Chiral Building Block

Application in Asymmetric Synthesis

Racemic Precursor
(e.g., 2-Methylcyclohexanone)

Chiral Resolution
(e.g., Diastereomeric Crystallization)

(1R,2S)-2-Methylcyclohexanamine

Synthesis of Chiral Ligand

Formation of Metal-Ligand
Catalyst

Asymmetric Reaction

Enantiomerically Pure Product
(e.g., Pharmaceutical Intermediate)

Click to download full resolution via product page

Caption: Workflow for the application of (1R,2S)-2-Methylcyclohexanamine.

Conceptual Pathway for Chiral Ligand Synthesis
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This diagram outlines the conceptual steps in synthesizing a chiral ligand from (1R,2S)-2-
Methylcyclohexanamine for use in asymmetric catalysis.

{(1R,2S)-2-Methylcyclohexanamine} Functionalization Reaction of the amine group with a suitable reagent to introduce a coordinating moiety.
Step 1

Ligand Assembly Coupling of the functionalized intermediate to form the final ligand structure (e.g., a bidentate ligand).
Step 2

{Chiral Ligand}

Click to download full resolution via product page

Caption: Synthesis of a chiral ligand from (1R,2S)-2-Methylcyclohexanamine.

Conclusion
(1R,2S)-2-Methylcyclohexanamine is a valuable and versatile chiral building block with

significant applications in asymmetric synthesis. Its utility in the preparation of chiral ligands

and organocatalysts underscores its importance in the development of efficient methods for

producing enantiomerically pure compounds. For researchers and professionals in drug

development, this compound represents a key starting material for accessing complex

molecular architectures with precise stereochemical control, which is often a prerequisite for

potent and selective biological activity. Further research into novel applications of this and

related chiral amines will undoubtedly continue to advance the fields of synthetic and medicinal

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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